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Compound of Interest

Compound Name: (2-Imidazol-1-yl-phenyl)methanol

Cat. No.: B151180 Get Quote

A Note on Nomenclature: The initial query for "(2-Imidazol-1-yl-phenyl)methanol" was

ambiguous regarding the substitution pattern on the phenyl ring. This guide focuses on the

para-substituted isomer, [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol (CAS Number: 103573-

92-8), for which more comprehensive data is publicly available.

This technical guide provides a detailed overview of [4-(1H-Imidazol-1-

ylmethyl)phenyl]methanol, a compound of interest for researchers, scientists, and professionals

in drug development. It covers key identifiers, physicochemical properties, a detailed synthesis

protocol, and potential applications.

Compound Identification and Properties
[4-(1H-Imidazol-1-ylmethyl)phenyl]methanol is a white to off-white crystalline powder.[1] It has

garnered attention in pharmaceutical research for its potential as a ligand for specific receptors

in the central nervous system.[1]

Chemical Identifiers
A comprehensive list of identifiers for [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol is provided in

the table below.
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Identifier Type Value

CAS Number 103573-92-8

Molecular Formula C₁₁H₁₂N₂O

Molecular Weight 188.23 g/mol

IUPAC Name [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol

Synonyms

[4-(1H-Imidazol-1-ylmethyl)phenyl]methanol

97%; 4-[(1H-Imidazol-1-yl)methyl]benzyl

alcohol; 1-[4-(Hydroxymethyl)benzyl]-1H-

imidazole; {4-[(1H-Imidazol-1-

yl)methyl]phenyl}methanol97%

InChI
InChI=1S/C11H12N2O/c14-8-11-3-1-10(2-4-

11)7-13-6-5-12-9-13/h1-6,9,14H,7-8H2

InChIKey FSLVBXCLXDGFRE-UHFFFAOYSA-N

Canonical SMILES C1=CC(=CC=C1CN2C=CN=C2)CO

Physicochemical Properties
The key physicochemical properties of [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol are

summarized in the following table for easy reference.
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Property Value

Melting Point 65 °C[1]

Boiling Point 400.7 °C at 760 mmHg[1]

Flash Point 196.1 °C[1]

Density 1.13 g/cm³[1]

Vapor Pressure 3.86E-07 mmHg at 25°C[1]

Refractive Index 1.592[1]

Solubility Not readily available

Appearance White to off-white crystalline powder[1]

Safety and Handling
The compound is classified with the hazard code Xi (Irritant).[1] Precautionary statements

include S26 (In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice) and S39 (Wear eye/face protection).[1] For detailed safety information, it is

recommended to consult the full Safety Data Sheet (SDS).

Synthesis of [4-(1H-Imidazol-1-
ylmethyl)phenyl]methanol
The synthesis of [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol can be achieved through the

reaction of imidazole with a suitable benzyl halide derivative. A general experimental protocol is

outlined below.

Experimental Protocol
Materials:

Imidazole

4-(chloromethyl)benzyl alcohol or 4-(bromomethyl)benzyl alcohol
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Potassium hydroxide (KOH) or other suitable base

Acetonitrile or other appropriate solvent

Procedure:

Preparation of the Reaction Mixture: In a two-neck round-bottom flask equipped with a

magnetic stirrer, dropping funnel, and reflux condenser, dissolve imidazole and powdered

potassium hydroxide in acetonitrile.

Stirring: Stir the mixture at room temperature for approximately one hour to facilitate the

formation of the imidazolide anion.

Addition of Benzyl Halide: Dissolve 4-(chloromethyl)benzyl alcohol (or the corresponding

bromo-derivative) in acetonitrile and add it dropwise to the reaction mixture.

Reaction: Stir the resulting mixture at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction, the solvent is typically removed under reduced

pressure. The residue is then partitioned between water and an organic solvent (e.g., ethyl

acetate). The organic layer is separated, washed with brine, dried over anhydrous sodium

sulfate, and concentrated to yield the crude product.

Purification: The crude product can be further purified by column chromatography on silica

gel or by recrystallization to obtain pure [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of [4-(1H-Imidazol-1-

ylmethyl)phenyl]methanol.
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Synthesis Workflow for [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol

Applications in Research and Drug Development
[4-(1H-Imidazol-1-ylmethyl)phenyl]methanol serves as a valuable building block in the

synthesis of more complex pharmaceutical compounds.[1] Its structural motif, containing both

an imidazole ring and a benzyl alcohol, makes it a versatile intermediate.

Imidazole derivatives, in general, are of significant interest in medicinal chemistry due to their

wide range of pharmacological activities. They are known to interact with various biological

targets. While specific signaling pathways for [4-(1H-Imidazol-1-ylmethyl)phenyl]methanol are

not extensively documented, its potential as a ligand for receptors in the central nervous

system suggests its utility in the development of treatments for neurological disorders.[1]

Conclusion
This technical guide has provided a comprehensive overview of [4-(1H-Imidazol-1-

ylmethyl)phenyl]methanol, including its chemical identifiers, physicochemical properties, a

detailed synthesis protocol, and potential applications. The provided data and workflow

diagrams are intended to support researchers and professionals in the fields of chemistry and

drug development in their work with this and related compounds. Further research into the

biological activity and mechanism of action of this compound is warranted to fully elucidate its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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